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An In-Depth Technical Guide to the Physical Properties of 2,2,3,4,4,4-Hexafluoro-1-butanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,3,4,4,4-Hexafluoro-1-butanol is a fluorinated alcohol with the chemical formula CaHaFeO.
[11[2][3][4][5] This highly specialized organic compound is noted for its unique combination of
properties imparted by the extensive fluorination of its carbon backbone. For professionals in
the pharmaceutical and chemical research sectors, it serves as a valuable building block, a
specialized solvent, and a formulation aid.

The presence of six fluorine atoms significantly alters the electronic and physical characteristics
of the butanol molecule, resulting in enhanced thermal stability, unique solvency, and the ability
to influence the properties of active pharmaceutical ingredients (APIs).[1] Fluorinated
compounds are critical in modern drug discovery, with fluorine's inclusion often leading to
improved metabolic stability, binding affinity, and bioavailability.[6][7][8][9] This guide provides a
comprehensive overview of the core physical properties of 2,2,3,4,4,4-Hexafluoro-1-butanol,
the standard methodologies for their determination, and its applications in a research and
development context.

Physical and Chemical Properties
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The key physicochemical properties of 2,2,3,4,4,4-Hexafluoro-1-butanol are summarized in

the table below. These properties are fundamental to its application in synthesis, formulation,

and material science.

Property Value Source(s)
2,2,3,4,4,4-hexafluorobutan-1-
IUPAC Name | [2][4]15]
o
CAS Number 382-31-0 [L1[2][3][10]
Molecular Formula CaHaFsO [L1[21[31[4]15]
Molecular Weight 182.06 g/mol / 182.07 g/mol [1112][3]
Colorless to light yellow, clear
Appearance o [1114]
liquid
Boiling Point 113°C/114-116 °C/135°C [1][11][12]
Melting Point -32°C [12]
_ 157 g/mL/1.64 g/mL (at 25
Density [1][11]
OC)
Refractive Index n20/D 1.31/1.312 [1][11]
Purity 294% (GC) / 95% [1][2]114]
B Soluble in water and polar
Solubility [12]

organic solvents

Experimental Protocols for Property Determination

The accurate determination of physical properties is crucial for the safe and effective use of any

chemical compound. The values presented in Section 2.0 are typically determined using

standardized, internationally recognized methodologies. While specific experimental reports for

this compound are proprietary, the following protocols describe the standard industry and

academic practices used.

Boiling Point Determination
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The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure. For a pure compound, it is a key indicator of identity and purity.

o Standard Guideline: OECD Test Guideline 103, "Boiling Point."

o Methodology (Capillary Method / Thiele Tube): This is a common and efficient method for
determining boiling points, especially for small sample volumes.[13][14][15]

o Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a
fusion tube or a small test tube. A capillary tube, sealed at one end, is inverted and placed
into the liquid.

o Apparatus: The sample tube is attached to a thermometer and placed in a heating
apparatus, such as a Thiele tube filled with heating oil or a metal block heater.[16]

o Heating: The apparatus is heated gently and continuously.[13] As the temperature rises,
air trapped in the capillary tube expands and exits, causing an initial stream of bubbles.

o Observation: Heating continues until a rapid and continuous stream of bubbles emerges
from the capillary tube. At this point, the heat source is removed.

o Measurement: The liquid is allowed to cool. The boiling point is the temperature at which
the bubble stream stops and the liquid is just drawn back into the capillary tube.[13][15]
This indicates that the vapor pressure inside the capillary equals the atmospheric
pressure.

» Alternative Method (Distillation): For larger volumes, the boiling point can be determined
during simple distillation by recording the stable temperature of the vapor that is condensing
on the thermometer bulb.[13][17]

Melting Point Determination

While 2,2,3,4,4,4-Hexafluoro-1-butanol is a liquid at room temperature, its melting point (or
freezing point) is determined to define its solid-liquid phase transition.

» Standard Guideline: OECD Test Guideline 102, "Melting Point/Melting Range."
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» Methodology (Capillary Method): This is the most common technique for crystalline solids

and can be adapted for solidified liquids.[18]

[e]

Sample Preparation: The liquid is first frozen. A small amount of the frozen solid is crushed
into a fine powder and packed into a thin-walled capillary tube, sealed at one end.[16][19]

Apparatus: The capillary tube is placed in a melting point apparatus (either a heated metal
block or an oil bath like a Thiele tube) equipped with a calibrated thermometer or digital

Sensor.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.

Observation & Measurement: The temperature at which the first signs of melting are
observed (the substance begins to liquefy) and the temperature at which the last solid
crystal disappears are recorded. This range is the melting point range. For a pure
substance, this range is typically narrow (0.5-1.0 °C).[16]

Density Determination

Density is the mass of a substance per unit volume and is a fundamental physical property.

o Standard Guideline: OECD Test Guideline 109, "Density of Liquids and Solids."

o Methodology 1 (Pycnometry): Pycnometers are glass flasks with a precisely known volume.

This method is highly accurate.[20]

o The empty, clean, and dry pycnometer is weighed.

It is then filled with the sample liquid (2,2,3,4,4,4-Hexafluoro-1-butanol), ensuring it
reaches a calibrated mark, and thermostatted to a specific temperature (e.g., 25 °C).

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the liquid (weight of filled pycnometer
minus weight of empty pycnometer) by the known volume of the pycnometer.
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» Methodology 2 (Oscillating U-tube / Vibrational Density Meter): This is a modern, automated
method.[20]

o Aliquid sample is injected into a U-shaped oscillating tube.

o The instrument measures the change in the oscillation frequency of the tube caused by
the mass of the sample.

o The density is calculated from this frequency change based on prior calibration with
standards. This method is fast, reliable, and requires only a small sample volume.[20]

» Methodology 3 (Hydrometry): A hydrometer, a calibrated glass float, is placed in the liquid.
[21] It sinks to a depth corresponding to the liquid's density, which can be read directly from a
calibrated scale on the hydrometer's stem.

Applications and Logical Workflows

The unique properties of 2,2,3,4,4,4-Hexafluoro-1-butanol make it a versatile tool in several
high-tech fields, particularly in drug development and chemical synthesis.

Key Application Areas

e Specialized Solvent: Its high polarity, ability to act as a hydrogen-bond donor, and low
nucleophilicity make it an excellent solvent for highly polar or fluorinated compounds,
enhancing reaction rates and selectivity.[1][12] It is particularly effective in reactions where
protic, non-nucleophilic media are required.

e Drug Formulation: Fluorinated alcohols can improve the solubility and bioavailability of poorly
soluble active pharmaceutical ingredients (APIs).[6] They can act as co-solvents or
formulation excipients in both oral and parenteral drug products.

o Chemical Synthesis: It serves as a key reagent and building block for introducing the
hexafluorobutyl group into larger molecules, a strategy used by medicinal chemists to fine-
tune the pharmacokinetic properties of drug candidates.[12]

o Electronics and Materials: Its thermal and chemical stability are leveraged in the production
of high-performance materials like dielectric films for the electronics industry.[1]
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Workflow: Application in Drug Development

The following diagram illustrates a logical workflow for how 2,2,3,4,4,4-Hexafluoro-1-butanol
can be integrated into an early-phase drug development pipeline.
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Caption: Logical workflow of 2,2,3,4,4,4-Hexafluoro-1-butanol (HFBO) in drug development.
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Workflow: Chemical Synthesis

This diagram outlines a simplified, high-level workflow for the synthesis and purification of
2,2,3,4,4,4-Hexafluoro-1-butanol itself.

Reactant 1
(e.g., Methanol)

Reaction Vessel

(Controlled Temp/Pressure) (Clite Felus Ye

Purification
(e.g., Distillation)

Reactant 2
(e.g., Hexafluoropropylene)

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis and purification of the title compound.

Safety and Handling

2,2,3,4,4,4-Hexafluoro-1-butanol is a hazardous chemical and must be handled with
appropriate precautions.

e Primary Hazards: It is a flammable liquid and vapor. It causes skin, eye, and respiratory
system irritation.[11][12] It may be harmful if swallowed or inhaled.

o Handling Recommendations: Use only in a well-ventilated area, preferably within a chemical
fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves (e.g., nitrile), and a lab coat. Keep away from heat, sparks, and
open flames.

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2]
Recommended storage temperature is often between 2-8°C.[2]

Workflow: Laboratory Safety Precautions

This diagram illustrates the logical flow of safety measures when working with 2,2,3,4,4,4-
Hexafluoro-1-butanol.
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Caption: Recommended safety workflow for handling 2,2,3,4,4,4-Hexafluoro-1-butanol.

Conclusion
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2,2,3,4,4,4-Hexafluoro-1-butanol is a fluorinated alcohol of significant interest to the chemical
and pharmaceutical sciences. Its distinct physical properties, driven by its molecular structure,
make it a powerful tool for organic synthesis and a key enabling component in the formulation
of modern therapeutics. A thorough understanding of its properties, the standard methods used
for their validation, and the requisite safety protocols is essential for leveraging its full potential
in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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